Cas no 63468-09-7 (1,2,4-Benzenetricarboxylic Acid 1,2-Bis(2-ethylhexyl) Ester)

• Product Name: 1,2,4-Benzenetricarboxylic Acid 1,2-Bis(2-ethylhexyl) Ester
• CAS No: 63468-09-7
• MF: C₂₅H₃₈O₆
• MW: 434.565628528595
• CID: 1070796
• PubChem ID: 22491882
• Update Time: 2025-04-20

1,2,4-Benzenetricarboxylic Acid 1,2-Bis(2-ethylhexyl) Ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic Acid 1,2-Bis(2-ethylhexyl) Ester
• Benzene-1,2,5-tricarboxylic acid 1,2-bis(2-ethylhexyl) ester
• 63468-09-7
• DTXSID501334192
• DB-254006
• DB-318640
• 3,4-bis(2-ethylhexoxycarbonyl)benzoic acid
• 3,4-Bis{[(2-ethylhexyl)oxy]carbonyl}benzoic acid
• NS00055708
• SCHEMBL828867

• Inchi： 1S/C25H38O6/c1-5-9-11-18(7-3)16-30-24(28)21-14-13-20(23(26)27)15-22(21)25(29)31-17-19(8-4)12-10-6-2/h13-15,18-19H,5-12,16-17H2,1-4H3,(H,26,27)
• InChI Key： UVGGJHWAFDJNPJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=O)O)C=CC=1C(=O)OCC(CC)CCCC)=O)CC(CC)CCCC

Computed Properties

• Exact Mass: 434.26683893g/mol
• Monoisotopic Mass: 434.26683893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 17
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 89.9Ų

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)

1,2,4-Benzenetricarboxylic Acid 1,2-Bis(2-ethylhexyl) Ester Security Information

• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters